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Compound of Interest

Compound Name: Diallyl 2,2'-oxydiethyl dicarbonate

Cat. No.: B1669595 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diallyl 2,2'-oxydiethyl dicarbonate, commonly known as allyl diglycol carbonate (ADC) or

CR-39®, is a thermosetting polymer renowned for its exceptional optical clarity, high scratch

resistance, and lightweight properties.[1][2] Its chemical structure, featuring two allyl groups,

makes it a highly effective crosslinking agent in various polymer systems.[3] This document

provides detailed application notes and experimental protocols for utilizing Diallyl 2,2'-
oxydiethyl dicarbonate as a crosslinking agent in research and development settings,

particularly in the fields of materials science and drug delivery.

The primary mechanism of crosslinking involves the free-radical polymerization of the terminal

allyl groups.[3] This process can be initiated by thermal decomposition of peroxide initiators or

by UV irradiation in the presence of a photoinitiator. The resulting three-dimensional network

structure imparts enhanced mechanical, thermal, and chemical resistance to the host polymer.

Physicochemical Properties
A summary of the key physicochemical properties of Diallyl 2,2'-oxydiethyl dicarbonate is

presented in Table 1.
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Property Value

Chemical Formula C₁₂H₁₈O₇

Molar Mass 274.27 g/mol

Appearance Colorless liquid

Density 1.15 g/mL at 25 °C

Refractive Index (n²⁰/D) 1.451

Boiling Point 161 °C at 2 mm Hg

Melting Point -4 °C

Solubility
Soluble in common organic solvents; insoluble

in water, ethylene glycol, and glycerol.

Applications as a Crosslinking Agent
Diallyl 2,2'-oxydiethyl dicarbonate is a versatile crosslinking agent with applications in

various fields:

Optical Materials: Its most prominent application is in the manufacturing of high-quality,

scratch-resistant optical lenses and other transparent materials.[1][2]

Coatings and Inks: As a crosslinking agent, it enhances the hardness, wear resistance, and

chemical resistance of coatings and inks.[1]

Plastics and Resins: It can be used to improve the flexibility, impact resistance, and heat

resistance of various plastics.[1]

Dental Composites: In dental resins, it can act as a co-monomer and crosslinking agent to

improve mechanical properties and reduce polymerization shrinkage.

Drug Delivery: The crosslinked polymer matrix can be explored for the controlled release of

therapeutic agents.[1]
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The following are generalized protocols for the use of Diallyl 2,2'-oxydiethyl dicarbonate as a

crosslinking agent. Researchers should optimize these protocols for their specific applications.

Protocol 1: Thermal Crosslinking of a Polymer Matrix
This protocol describes a general procedure for thermally crosslinking a polymer resin using

Diallyl 2,2'-oxydiethyl dicarbonate and a peroxide initiator.

Materials:

Diallyl 2,2'-oxydiethyl dicarbonate

Base polymer resin (e.g., acrylic, vinyl ester)

Peroxide initiator (e.g., benzoyl peroxide (BPO), diisopropyl peroxydicarbonate (IPP))[1]

Solvent (if required for viscosity adjustment)

Mold or substrate

Procedure:

Preparation of the Resin Mixture:

In a suitable container, thoroughly mix the base polymer resin with the desired

concentration of Diallyl 2,2'-oxydiethyl dicarbonate (typically 1-20 wt%).

Add the peroxide initiator (typically 0.5-3 wt% relative to the total monomer weight).

Ensure the initiator is completely dissolved.

If necessary, add a solvent to achieve the desired viscosity for casting or coating.

Casting or Coating:

Pour the resin mixture into a pre-heated mold or apply it as a coating onto a substrate.

Curing:

Place the mold or coated substrate in an oven.
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The curing schedule will depend on the initiator used. A general schedule for an IPP-

initiated polymerization is a gradual increase in temperature up to 95 °C over

approximately 20 hours.[1] For BPO, a typical curing temperature is around 70 °C.

Maintain the curing temperature until the polymerization is complete.

Post-Curing and Characterization:

Allow the crosslinked polymer to cool down to room temperature slowly.

Demold the sample or remove the coated substrate.

Characterize the material for its mechanical, thermal, and optical properties.
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Caption: Thermal Crosslinking Workflow.

Protocol 2: UV-Curable Coating Formulation
This protocol outlines the preparation of a UV-curable coating incorporating Diallyl 2,2'-
oxydiethyl dicarbonate.

Materials:

Diallyl 2,2'-oxydiethyl dicarbonate

UV-curable oligomer (e.g., urethane acrylate, epoxy acrylate)

Reactive diluent (e.g., trimethylolpropane triacrylate)

Photoinitiator (e.g., Irgacure 184)
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Substrate (e.g., glass, metal, plastic)

Procedure:

Formulation:

In a light-protected container, combine the UV-curable oligomer, reactive diluent, and

Diallyl 2,2'-oxydiethyl dicarbonate at the desired ratios.

Add the photoinitiator (typically 1-5 wt%) and mix until fully dissolved.

Application:

Apply a thin film of the formulation onto the substrate using a suitable method (e.g., spin

coating, bar coating).

UV Curing:

Expose the coated substrate to a UV light source (e.g., mercury vapor lamp) with a

wavelength range of 180-450 nm.

The required UV dose will depend on the formulation and film thickness but is typically in

the range of 1000-5000 mJ/cm².

Characterization:

Evaluate the cured coating for properties such as hardness, adhesion, and solvent

resistance.
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Caption: UV Curing Workflow.

Data Presentation
The following tables summarize typical quantitative data for polymers crosslinked with Diallyl
2,2'-oxydiethyl dicarbonate (CR-39).

Table 2: Optical Properties of CR-39

Property Value

Refractive Index (n_D) 1.498[1]

Abbe Number 58[1]

Light Transmittance (Visible) Transparent[1]

UV Transmittance Almost completely opaque[1]

Table 3: Mechanical Properties of CR-39

Property Value/Description

Hardness High scratch and abrasion resistance[1]

Impact Resistance Less impact-resistant than polycarbonate

Tensile Strength Varies with formulation and curing

Table 4: Thermal Properties of CR-39

Property Value

Continuous Use Temperature Up to 100 °C[1]

Short-Term Use Temperature Up to 130 °C for one hour[1]
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The crosslinking of Diallyl 2,2'-oxydiethyl dicarbonate proceeds via a free-radical chain

polymerization mechanism. The process can be divided into three main stages: initiation,

propagation, and termination.
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Caption: Free-Radical Crosslinking Mechanism.

Safety Precautions
Diallyl 2,2'-oxydiethyl dicarbonate is a combustible liquid and can be a skin irritant. Standard

laboratory safety precautions should be followed:

Work in a well-ventilated area or a fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

Store in a cool, dry place away from heat and ignition sources.

Always consult the Safety Data Sheet (SDS) for detailed safety information before handling this

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1669595?utm_src=pdf-body
https://www.benchchem.com/product/b1669595?utm_src=pdf-body-img
https://www.benchchem.com/product/b1669595?utm_src=pdf-body
https://www.benchchem.com/product/b1669595?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. CR-39 - Wikipedia [en.wikipedia.org]

2. echemi.com [echemi.com]

3. Dental composite resins with low polymerization stress based on a new allyl carbonate
monomer - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols: Diallyl 2,2'-oxydiethyl
dicarbonate as a Crosslinking Agent]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669595#use-of-diallyl-2-2-oxydiethyl-dicarbonate-
as-a-crosslinking-agent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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